3,4-Dibenzyloxy-beta-nitrostyrene

• Molecular Formula: C22H19NO4
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 4-(2-nitroethenyl)-1,2-bis(phenylmethoxy)benzene
• InChI: InChI=1S/C22H19NO4/c24-23(25)14-13-18-11-12-21(26-16-19-7-3-1-4-8-19)22(15-18)27-17-20-9-5-2-6-10-20/h1-15H,16-17H2
• InChI Key: CHTJRVASYXOBSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C[N+](=O)[O-])OCC3=CC=CC=C3

Description

3,4-Dibenzyloxy-beta-nitrostyrene is a useful research compound. Its molecular formula is C22H19NO4 and its molecular weight is 361.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 79.5 g (1.25 mol) of 3,4-dibenzyloxybenzaldehyde (11) (available from Aldrich Chemical Co.), 47 g CH3CO2NH4, 47 g CH3NO2, and 400 ml CH3CO2H is refluxed for two hours. The mixture is cooled to 23° C. to precipitate the product. The yellow solid is isolated by filtration, washed with ethanol, and air dried. Recrystallization from CH3CO2H--C2H5OH gives 67.2 g (74.5%) of (12): mp 118°-119° C.